Cas no 356570-13-3 (N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide)

N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide structure
356570-13-3 structure
Product Name:N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide
CAS No:356570-13-3
MF:C21H23N5O6S3
MW:537.632220506668
CID:5449109
Update Time:2025-07-21

N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl]-4-morpholin-4-ylsulfonylbenzamide
    • N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide
    • Inchi: 1S/C21H23N5O6S3/c1-2-19-23-24-21(33-19)25-34(28,29)17-9-5-16(6-10-17)22-20(27)15-3-7-18(8-4-15)35(30,31)26-11-13-32-14-12-26/h3-10H,2,11-14H2,1H3,(H,22,27)(H,24,25)
    • InChI Key: MBJNXRPJVOKDDU-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(S(NC2=NN=C(CC)S2)(=O)=O)C=C1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide Pricemore >>

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Additional information on N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide

Comprehensive Overview of N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide (CAS No. 356570-13-3)

The compound N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide (CAS No. 356570-13-3) is a highly specialized chemical entity with a unique molecular structure. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse applications in medicinal chemistry and material science. The presence of both thiadiazole and morpholine moieties in its structure contributes to its distinct physicochemical properties, making it a subject of interest for researchers exploring novel bioactive molecules and pharmaceutical intermediates.

In recent years, the demand for sulfonamide-based compounds has surged due to their potential in drug discovery and development. The 5-ethyl-1,3,4-thiadiazol-2-yl group in this compound is particularly noteworthy, as thiadiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer activities. Coupled with the morpholine-4-sulfonyl moiety, which enhances solubility and bioavailability, this compound presents a promising candidate for further pharmacological studies. Researchers are increasingly focusing on such hybrid molecules to address challenges in drug resistance and targeted therapy.

The synthesis of N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide involves multi-step organic reactions, including sulfonylation and amidation. Its CAS No. 356570-13-3 serves as a unique identifier in chemical databases, facilitating easy retrieval for academic and industrial purposes. The compound's molecular weight, purity, and stability are critical parameters for its application in high-throughput screening and structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound.

From an industrial perspective, N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide is gaining traction as a key intermediate in the synthesis of more complex molecules. Its versatility aligns with the growing trend of green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional chemical processes. The compound's potential applications extend to agrochemicals and material science, where sulfonamide derivatives are used to develop advanced polymers and coatings.

In the context of AI-driven drug discovery, compounds like CAS No. 356570-13-3 are often analyzed using machine learning algorithms to predict their biological activity and toxicity profiles. This approach accelerates the identification of lead compounds and reduces the time and cost associated with experimental screening. The integration of computational chemistry and big data analytics has revolutionized the way researchers explore the potential of such molecules, making them a hot topic in biotech and pharma forums.

For those interested in purchasing or synthesizing N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide, it is essential to source it from reputable suppliers who provide detailed certificates of analysis (CoA) and material safety data sheets (MSDS). Proper storage conditions, such as protection from light and moisture, are crucial to maintain its stability. As the scientific community continues to explore its applications, this compound is poised to play a significant role in advancing precision medicine and innovative therapeutics.

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